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(2S,3R)-β-Hydroxyleucine is a non-proteinogenic α-amino acid, a class of molecules that, while

not incorporated into proteins during ribosomal synthesis, plays a crucial role in various

biological processes and serves as a valuable chiral building block in synthetic chemistry. Its

unique structure, featuring two stereocenters and hydroxyl functionality adjacent to the

isopropyl group of the leucine side chain, imparts specific biological activities and chemical

properties. Notably, (2S,3R)-β-Hydroxyleucine has been identified as an inhibitor of serine

proteases, such as trypsin and proteinase K, and exhibits antimicrobial activity against both

bacteria and yeasts.[1] This distinguishes it from its other stereoisomers and underscores the

critical importance of stereochemical purity in both its synthesis and characterization.

This guide provides a comprehensive overview of the core physical properties of the (2S,3R)

stereoisomer, outlines authoritative experimental protocols for their determination, and explains

the scientific rationale behind these methodologies. The accurate characterization of these

properties is a prerequisite for any application, from fundamental biochemical research to the

development of novel therapeutics.

Prerequisite for Analysis: Stereoselective Synthesis
and Purification
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The physical properties detailed in this guide are contingent upon the high stereochemical and

chemical purity of the analyte. The presence of diastereomers, enantiomers, or other impurities

can significantly alter measured values, leading to erroneous conclusions. Therefore, a robust

synthetic and purification strategy is the bedrock of reliable characterization.

Stereoselective synthesis of β-hydroxy-α-amino acids is a well-documented field, often

employing methods such as aldol additions or Sharpless asymmetric dihydroxylation to control

the configuration at the α- and β-carbons.[2][3][4] Following synthesis, rigorous purification is

essential. Common methods for amino acids include:

Ion-Exchange Chromatography: This technique separates molecules based on their net

charge, which is highly effective for purifying zwitterionic compounds like amino acids from

non-ionic impurities.[5][6]

Recrystallization: Exploiting differences in solubility, this is a powerful method for achieving

high purity. For amino acids, aqueous solutions or alcohol-water mixtures are often

employed.[7]

The validation of purity is a critical first step before proceeding with the physical property

determination outlined below. This is typically achieved using High-Performance Liquid

Chromatography (HPLC) on a chiral column to confirm enantiomeric and diastereomeric purity,

alongside spectroscopic methods to confirm structural integrity.

Core Physical Properties of (2S,3R)-β-
Hydroxyleucine
The fundamental physical constants for (2S,3R)-β-Hydroxyleucine provide a baseline for

identification, purity assessment, and handling.
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Property Value Significance & Context

Melting Point 225-227 °C

A sharp melting point range is

a primary indicator of high

purity. Amino acids typically

decompose at their melting

point rather than truly melting.

Specific Optical Rotation
[α]²⁵_D_ = +18.5° (c=1, 6N

HCl)[1]

Confirms the absolute

stereochemistry and

enantiomeric purity. The sign

and magnitude are specific to

the (2S,3R) configuration

under the specified conditions.

Molecular Formula C₆H₁₃NO₃

Derived from elemental

analysis and mass

spectrometry.

Molecular Weight 147.17 g/mol
A fundamental constant used

in all quantitative analyses.

pKa (Predicted)
2.40 ± 0.25 (Carboxyl Group)

[1]

Indicates the acidity of the α-

carboxylic acid group. The pKa

of the amino group is expected

to be around 9-10, typical for

α-amino acids.

Storage Conditions

Inert atmosphere, Room

temperature, Protected from

light[1]

Essential for maintaining long-

term stability and preventing

degradation.

Experimental Workflows & Methodologies
The determination of physical properties requires precise and validated experimental protocols.

The following sections detail the methodologies for characterizing (2S,3R)-β-Hydroxyleucine,

grounded in established principles of analytical chemistry.

Workflow for Comprehensive Physical Characterization
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The logical flow for characterizing a purified sample of (2S,3R)-β-Hydroxyleucine ensures that

each test builds upon the last, providing a self-validating system of analysis.

Purity & Identity Confirmation

Physicochemical Property Determination

Purified (2S,3R)-β-Hydroxyleucine Sample

Chiral HPLC

Initial Analysis

Mass Spectrometry (MS)

Initial Analysis

NMR Spectroscopy (¹H, ¹³C)

Initial Analysis

Melting Point Analysis

Further Analysis

Solubility Studies

Further Analysis

Potentiometric Titration (pKa)

Further Analysis

IR Spectroscopy

Further Analysis

Polarimetry (Optical Rotation)

Confirms Enantiopurity Confirms MWConfirms Structure

Final Data Compilation & Report

Click to download full resolution via product page

Caption: Workflow for the physical characterization of (2S,3R)-β-Hydroxyleucine.

Optical Activity Determination
Expertise & Experience: Optical rotation is a direct measure of a chiral molecule's ability to

rotate plane-polarized light. For (2S,3R)-β-Hydroxyleucine, this is a cornerstone of its identity.

The choice of solvent (6N HCl) and concentration is critical, as these parameters significantly

influence the measured rotation.[8] Acidic conditions ensure the amino acid is fully protonated,

leading to consistent and reproducible measurements by minimizing zwitterionic equilibria.

Protocol:
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Preparation: Accurately weigh approximately 100 mg of the dried sample and dissolve it in a

10 mL volumetric flask using 6N HCl. Ensure the sample is fully dissolved.

Instrumentation: Calibrate the polarimeter using a blank (6N HCl). The light source should be

a sodium lamp (D-line, 589 nm). Maintain the sample cell at a constant temperature (25°C).

Measurement: Rinse the sample cell with the prepared solution and then fill it, ensuring no

air bubbles are present.

Data Acquisition: Measure the optical rotation (α_obs). Repeat the measurement at least

three times and calculate the average.

Calculation: Calculate the specific rotation [α] using the formula: [α] = α_obs / (c * l)

l is the path length of the cell in decimeters (dm).

c is the concentration in g/mL.

Trustworthiness: The protocol's reliability hinges on precise control of concentration,

temperature, and wavelength. The use of a standardized, strong acid solvent system minimizes

variations due to pH effects, making the results comparable across different laboratories.

Solubility Profile Assessment
Expertise & Experience: The solubility of an amino acid is dictated by the interplay between its

polar, zwitterionic headgroup (α-amino and α-carboxyl) and the hydrophobicity of its side chain.

[9][10] For β-Hydroxyleucine, the isopropyl and hydroxyl groups add complexity. Solubility is

expected to be highest in water and decrease in less polar organic solvents.[10] It is also highly

pH-dependent, with minimum solubility at the isoelectric point (pI) and increased solubility in

acidic or basic solutions where the molecule carries a net positive or negative charge.[9]

Protocol (Gravimetric Method):

Solvent Selection: Choose a range of solvents representing different polarities (e.g., Water,

Methanol, Ethanol, Acetone, Chloroform).

Equilibration: Add an excess amount of (2S,3R)-β-Hydroxyleucine to a known volume of

each solvent in a sealed vial.
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Saturation: Agitate the vials at a constant temperature (e.g., 25°C) for 24 hours to ensure

equilibrium is reached. A magnetic stirrer or shaker bath is ideal.

Separation: Allow the solid to settle. Centrifuge the samples to pellet any undissolved solid.

[11]

Analysis: Carefully withdraw a precise volume of the clear supernatant. Transfer it to a pre-

weighed container.

Evaporation: Evaporate the solvent under reduced pressure or in a drying oven.

Quantification: Weigh the container with the dried residue. The difference in weight

corresponds to the mass of the dissolved amino acid. Calculate the solubility in mg/mL or

mol/L.

Trustworthiness: This method is robust because it measures the true equilibrium solubility.

Ensuring a sufficient equilibration time and precise temperature control are critical for

reproducibility. The gravimetric finish is a direct measurement and avoids potential

interferences that might affect spectroscopic quantification.

Spectroscopic Characterization
Spectroscopy provides a "fingerprint" of the molecule, confirming its structure, functional

groups, and purity.

Expertise & Experience: NMR is the most powerful tool for elucidating the precise structure and

stereochemistry of organic molecules.[12] For (2S,3R)-β-Hydroxyleucine, ¹H NMR will confirm

the connectivity and relative stereochemistry through chemical shifts and coupling constants (J-

values). ¹³C NMR will identify all unique carbon environments. The use of a deuterated solvent

like D₂O is common for polar amino acids.[13]

Expected ¹H NMR Features (in D₂O):

An α-proton doublet, with a J-value coupling to the β-proton that can help infer the threo

relationship.

A multiplet for the β-proton.
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A multiplet for the γ-proton.

Two distinct doublets for the diastereotopic methyl groups of the isopropyl moiety.

Expected ¹³C NMR Features (in D₂O):

A signal for the carbonyl carbon (~170-180 ppm).

A signal for the β-carbon bearing the hydroxyl group (~70 ppm).

A signal for the α-carbon (~60 ppm).

Signals for the γ-carbon and the two methyl carbons.

Expertise & Experience: IR spectroscopy is used to identify the functional groups present in a

molecule.[14] For an amino acid, the spectrum is characterized by distinctive absorptions from

the amine, carboxylic acid, and in this case, hydroxyl groups.

Expected Characteristic Absorptions:

O-H Stretch (Alcohol): A broad band around 3500-3200 cm⁻¹.

N-H Stretch (Amine): A moderate band in the same region (3500-3200 cm⁻¹), often

overlapping with the O-H stretch.

C-H Stretch (Alkyl): Sharp bands just below 3000 cm⁻¹ (2960-2850 cm⁻¹).

C=O Stretch (Carboxylic Acid): A strong, sharp band around 1725-1700 cm⁻¹. In the

zwitterionic solid state, this is replaced by a carboxylate (COO⁻) asymmetric stretch near

1600 cm⁻¹.

N-H Bend (Amine): A band around 1640-1550 cm⁻¹.

Expertise & Experience: MS provides the exact molecular weight and fragmentation patterns

that help confirm the structure.[15][16] Electrospray ionization (ESI) is a soft ionization

technique well-suited for polar molecules like amino acids.

Expected Results (ESI-MS):
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Positive Mode: A strong signal for the protonated molecule [M+H]⁺ at m/z 148.18.

Negative Mode: A signal for the deprotonated molecule [M-H]⁻ at m/z 146.16.

Fragmentation (MS/MS): Collision-induced dissociation (CID) of the parent ion would likely

show characteristic losses, such as the loss of water (H₂O) from the hydroxyl group and

the loss of formic acid (HCOOH) or CO₂ from the carboxyl group, providing further

structural confirmation.

Conclusion
The physical properties of (2S,3R)-β-Hydroxyleucine are a direct reflection of its unique

molecular structure and stereochemistry. A systematic approach to their determination,

beginning with verifiable sample purity and employing a suite of orthogonal analytical

techniques, is paramount. The data and protocols presented in this guide provide a robust

framework for researchers to confidently identify, characterize, and utilize this important non-

proteinogenic amino acid in drug discovery and other advanced scientific applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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